Cas no 1804090-09-2 (5-Amino-1H-benzimidazole-7-acetonitrile)

• Product Name: 5-Amino-1H-benzimidazole-7-acetonitrile
• CAS No: 1804090-09-2
• MF: C₉H₈N₄
• MW: 172.18662071228
• CID: 4816040
• Update Time: 2025-06-07

5-Amino-1H-benzimidazole-7-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Amino-1H-benzimidazole-7-acetonitrile

• Inchi： 1S/C9H8N4/c10-2-1-6-3-7(11)4-8-9(6)13-5-12-8/h3-5H,1,11H2,(H,12,13)
• InChI Key： AMNWEHMDBZWMBT-UHFFFAOYSA-N
• SMILES： N1C=NC2C(CC#N)=CC(=CC1=2)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 231
• XLogP3: 0.5
• Topological Polar Surface Area: 78.5

Additional information on 5-Amino-1H-benzimidazole-7-acetonitrile

Introduction to 5-Amino-1H-benzimidazole-7-acetonitrile (CAS No. 1804090-09-2)

5-Amino-1H-benzimidazole-7-acetonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1804090-09-2, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the benzimidazole family, a class of molecules known for their diverse biological activities and therapeutic potential. The structural framework of 5-Amino-1H-benzimidazole-7-acetonitrile consists of a benzene ring fused with a pyrimidine-like ring system, featuring an amino group at the 5-position and a cyano group at the 7-position. Such structural features make it a versatile scaffold for further chemical modifications and functionalization, enabling its exploration in various biochemical pathways and drug discovery initiatives.

The benzimidazole core is a privileged structure in medicinal chemistry, widely recognized for its role in the development of drugs targeting a broad spectrum of diseases, including anticancer, antiviral, and anti-inflammatory agents. The presence of both an amino group and a cyano group in 5-Amino-1H-benzimidazole-7-acetonitrile provides multiple sites for chemical manipulation, allowing researchers to design derivatives with tailored biological activities. For instance, the amino group can be further functionalized into amides, sulfonamides, or ureas, while the cyano group can be reduced to an amine or converted into other pharmacophores. These modifications are crucial for optimizing drug-like properties such as solubility, bioavailability, and target binding affinity.

In recent years, 5-Amino-1H-benzimidazole-7-acetonitrile has been studied for its potential applications in the development of novel therapeutic agents. One particularly promising area is its use as a precursor in the synthesis of small-molecule inhibitors targeting enzymes involved in cancer progression. For example, studies have demonstrated that benzimidazole derivatives can interfere with key metabolic pathways such as polyamine biosynthesis and DNA repair mechanisms. The compound’s ability to modulate these pathways makes it an attractive candidate for further investigation in oncology research.

Moreover, the structural similarity of 5-Amino-1H-benzimidazole-7-acetonitrile to known bioactive molecules has prompted investigations into its antimicrobial properties. Preliminary studies have shown that certain benzimidazole derivatives exhibit activity against Gram-positive bacteria and fungi by inhibiting essential cellular processes. The amino and cyano substituents in 5-Amino-1H-benzimidazole-7-acetonitrile may play critical roles in disrupting bacterial cell wall synthesis or interfering with fungal ergosterol biosynthesis. These findings highlight the compound’s potential as a lead structure for developing new antimicrobial agents to combat drug-resistant pathogens.

The synthesis of 5-Amino-1H-benzimidazole-7-acetonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted benzene derivatives and hydrazine hydrate, followed by cyclization and subsequent functional group transformations. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce additional substituents at specific positions on the benzimidazole ring. These synthetic strategies underscore the compound’s accessibility for medicinal chemists seeking to explore its pharmacological potential.

From a computational chemistry perspective, virtual screening methods have been utilized to identify binding interactions between 5-Amino-1H-benzimidazole-7-acetonitrile and biological targets such as protein kinases or transcription factors. Molecular docking studies have revealed that this compound can effectively bind to active sites of enzymes implicated in inflammatory responses and cell proliferation. Such insights provide valuable guidance for designing next-generation inhibitors with improved selectivity and potency. Additionally, quantum mechanical calculations have been performed to elucidate the electronic properties of 5-Amino-1H-benzimidazole-7-acetonitrile, which are essential for understanding its reactivity and interaction with biological systems.

The pharmacokinetic profile of 5-Amino-1H-benzimidazole-7-acetonitrile is another critical aspect that has been examined in preclinical studies. In vitro assays have assessed its metabolic stability, solubility, and permeability across biological membranes. These parameters are essential for predicting how well the compound will be absorbed, distributed, metabolized, and excreted in vivo. Results from these studies suggest that modifications to the amino and cyano groups could enhance oral bioavailability while minimizing unwanted side effects. Such considerations are integral to translating promising preclinical findings into effective clinical therapies.

Recent advancements in biocatalysis have also opened new avenues for exploring derivatives of 5-Amino-1H-benzimidazole-7-acetonitrile. Enzyme-mediated reactions offer a sustainable alternative to traditional synthetic methods by enabling selective functionalization under mild conditions. For instance, transaminases have been employed to introduce diverse amino acid side chains at the 5-position of the benzimidazole ring without compromising yield or enantioselectivity. This approach aligns with green chemistry principles by reducing waste generation and energy consumption during drug development processes.

The role of 5-Amino-1H-benzimbidazole-7-acetonitrile in addressing unmet medical needs continues to evolve with emerging research trends. For example, its incorporation into prodrug formulations has shown promise for improving therapeutic efficacy while reducing toxicity. Prodrug strategies involve converting inactive precursors like 5-Amino-1H-benzimidazole-7-acetonitrile into active forms within target tissues or cells through enzymatic or chemical hydrolysis events. This technique enhances drug delivery systems by leveraging biological barriers such as cell membranes or pH gradients found in pathological conditions.

In conclusion, 5-Amino - 1 H - benz imid azole - 7 - acetonitr ile ( C A S N o . 1804090 - 09 - 2 ) represents a structurally intriguing compound with significant therapeutic potential across multiple disease areas including oncology , antimicrobials , antiinflammatory agents , etc . Its versatility as a scaffold allows researchers extensive opportunities for molecular design through synthetic chemistry , computational modeling , biocatalysis , etc . As scientific understanding advances , so too will our ability harness this molecule’s full potential . Continued investigation promises not only novel treatments but also deeper insights into fundamental biochemical processes underlying human health . p >